Cas no 100-20-9 (Terephthaloyl chloride)

• Product name: Terephthaloyl chloride
• CAS No: 100-20-9
• MF: C₈H₄CL₂O₂
• MW: 203.02
• MDL: MFCD00000693
• CID: 35071
• PubChem ID: 24847435

Terephthaloyl chloride Chemical and Physical Properties

Names and Identifiers

• Terephthaloyl chloride
• 1,4-BENEZENEDICARBONYL CHLORIDE
• 1,4-BENZENEDICARBONYL CHLORIDE
• 1,4-Benzenedicarbonyl dichloride
• P-PHTHALOYL CHLORIDE
• TCL
• TEREPHTHALIC ACID DICHLORIDE
• TEREPHTHALOYL DICHLORIDE
• TEREPHTHALYL CHLORIDE
• 1,4-dichloroformylbenzene
• p-Phenylenedicarbonyl dichloride
• p-Phthaloyl dichloride
• p-Phthalyl dichloride
• p-Phthanoylchloride
• Terephthalic acid chloride
• Terephthalic dichloride
• tere-Phthalicchloride
• bis(forMaldehyde)
• phenylchloranuide
• 1,4-Dichloroformyl
• p-Phthaloyl chlori
• 4-PHTHALOYLCHLORIDE
• Terephthaloyl chlori
• terephthaloyl chloride；
• NCGC00259448-01
• benzene-1,4-dicarbonyl dichloride
• 100-20-9
• NSC 41885
• BRN 0607796
• terephthalic chloride
• BCP27385
• AKOS015890038
• InChI=1/C8H4Cl2O2/c9-7(11)5-1-2-6(4-3-5)8(10)12/h1-4
• MFCD00000693
• G247CO9608
• Tox21_201899
• Q7702072
• benzene-1,4-dicarbonyl chloride
• EC 202-829-5
• Terephthaloyl chloride, >=99%, flakes
• DTXCID506653
• DTXSID7026653
• HSDB 5332
• BENZENE 1,4-DICARBOXYLIC ACID DICHLORIDE
• NSC41885
• Tox21_303166
• T0017
• STR02815
• EINECS 202-829-5
• CHEMBL1893301
• terephthaloylchloride
• NCGC00257127-01
• NCGC00164045-02
• SCHEMBL68148
• 4-09-00-03318 (Beilstein Handbook Reference)
• NS00008912
• NCGC00164045-01
• UNII-G247CO9608
• Terephthalyl dichloride
• CCRIS 8626
• Q-201791
• NSC-41885
• CAS-100-20-9

• MDL： MFCD00000693
• Inchi： 1S/C8H4Cl2O2/c9-7(11)5-1-2-6(4-3-5)8(10)12/h1-4H
• InChI Key： LXEJRKJRKIFVNY-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)C(=O)Cl)C(=O)Cl
• BRN： 607796

Computed Properties

• Exact Mass: 201.958835g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 201.958835g/mol
• Monoisotopic Mass: 201.958835g/mol
• Topological Polar Surface Area: 34.1Ų
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: White solid or colorless needle like crystals. [1]
• Density: 1,34 g/cm3
• Melting Point: 81.0 to 84.0 deg-C
• Boiling Point: 266 °C(lit.)
• Flash Point: Fahrenheit: 356 ° f
  Celsius: 180 ° c
  
• Refractive Index: 1.5684 (estimate)
• PH: <0.5 (H2O)
• Solubility: ethanol: 5%, clear
• Water Partition Coefficient: React
• PSA: 34.14000
• LogP: 2.44460
• Vapor Pressure: 0.02 mmHg ( 25 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in diethyl ether. [8]

Terephthaloyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2923 8/PG 3
• WGK Germany：3
• Hazard Category Code： 23-35
• Safety Instruction： S26; S27; S36/37/39; S45
• RTECS：WZ1797000
• Hazardous Material Identification：
• PackingGroup：II
• Risk Phrases：R34; R23
• HazardClass：6.1
• Packing Group：II
• TSCA：Yes
• Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• Explosive Limit：1.5-8.9%(V)

Terephthaloyl chloride Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons